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Compound of Interest

Compound Name: 1-Butene

Cat. No.: B085601 Get Quote

An In-depth Technical Guide to 1-Butene

This guide provides a comprehensive overview of 1-butene, including its chemical formula,

structure, properties, synthesis, and applications. It is intended for researchers, scientists, and

professionals in the fields of chemistry and drug development.

Chemical Formula and Structure
1-Butene, also known as but-1-ene or α-butylene, is a linear alpha-olefin.[1] It is one of the four

isomers of butene.

Chemical Formula: C₄H₈[1][2][3][4]

IUPAC Name: But-1-ene[1]

Molar Mass: 56.108 g·mol⁻¹[1]

CAS Registry Number: 106-98-9[2]

Structural Formula: CH₃CH₂CH=CH₂[1][3]

The structure consists of a four-carbon chain with a double bond between the first and second

carbon atoms.[3][5]

Skeletal Structure:
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Physicochemical Properties
1-Butene is a colorless gas with a slightly aromatic odor.[1][6] It is highly flammable and

insoluble in water.[6][7][8] The quantitative properties are summarized in the table below.

Property Value Reference

Molecular Weight 56.1063 g/mol [2]

Boiling Point -6.47 °C (20.35 °F; 266.68 K) [1]

Melting Point -185.3 °C (-301.5 °F; 87.8 K) [1]

Density 0.62 g/cm³ [1]

Vapor Density (relative to air) 1.93 [7]

Vapor Pressure 3480 mmHg at 70°F (21.1°C) [7]

Flash Point -110°F (-79°C) [7]

Autoignition Temperature 723°F (384°C) [7]

Lower Explosive Limit (LEL) 1.6% [7]

Upper Explosive Limit (UEL) 9.3% [7]

log Kow (Octanol-water

partition coefficient)
2.40 [9]

Henry's Law Constant 0.233 atm·m³/mol at 25 °C [9]

Water Solubility Insoluble [7]

Synthesis and Manufacturing
1-Butene is produced industrially and in the laboratory through various methods.

Industrial Production:

Separation from C₄ Refinery Streams: 1-Butene is separated from crude C₄ streams

produced during the cracking process in refineries. This process yields a mixture of 1-butene
and 2-butenes.[1][10]
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Ethylene Dimerization: This method produces only the terminal alkene, 1-butene, resulting in

a high-purity product.[1] An estimated 12 billion kilograms were produced in 2011.[1]

Dehydrogenation of Butane: Butenes can also be prepared by the catalytic dehydrogenation

of butane.[10]

Laboratory Synthesis:

Grignard Reaction: A common laboratory synthesis involves the reaction of a Grignard

reagent, such as methylmagnesium iodide (CH₃MgI), with an allyl halide, like allyl chloride

(CH₂=CHCH₂Cl).[11][12]

Below is a diagram illustrating the synthesis of 1-Butene via the Grignard reaction.

Reactants

ProductsMethylmagnesium Iodide
(CH₃MgI)

1-Butene
(CH₂=CHCH₂CH₃)

+ Allyl Chloride

Allyl Chloride
(CH₂=CHCH₂Cl)

Magnesium Iodide Chloride
(MgICl)

Click to download full resolution via product page

Synthesis of 1-Butene via Grignard Reaction.

Reactivity and Chemical Reactions
As an unsaturated aliphatic hydrocarbon, 1-butene is generally more reactive than alkanes.[6]

[7] The presence of the carbon-carbon double bond is the center of its reactivity.

Polymerization: 1-Butene undergoes exothermic addition polymerization in the presence of

catalysts to produce polybutylene.[1][7]

Hydration: The reaction of 1-butene with steam (water) in the presence of an acid catalyst is

an addition reaction that leads to the formation of two structural isomers: butan-1-ol and
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butan-2-ol.[13]

Reaction with Hydrogen and Halogens: 1-butene reacts with hydrogen (H₂) in the presence

of a catalyst like platinum (Pt) and with bromine (Br₂) in carbon tetrachloride (CCl₄).[14]

Reaction with Strong Oxidizers: It can react vigorously with strong oxidizing agents.[6][7]

Decomposition: At high temperatures (around 500°C), 1-butene can decompose into smaller

hydrocarbons like methane, propylene, and ethylene.[15]

The following diagram illustrates the hydration of 1-butene.

Reactants
Products

1-Butene

Butan-1-ol
(Isomer S)

+ H₂O
(Acid Catalyst)

Butan-2-ol
(Isomer T)

+ H₂O
(Acid Catalyst)

Steam (H₂O)

Click to download full resolution via product page

Hydration of 1-Butene to form structural isomers.

Experimental Protocols
A. Synthesis of (E)-1-Phenyl-1-butene via Wittig Reaction (Illustrative Protocol)

While not a direct synthesis of 1-butene, this protocol for a derivative illustrates a common

reaction type for alkenes and is provided as a representative experimental procedure.

Apparatus Setup: A flame-dried, three-necked round-bottom flask with a magnetic stir bar,

rubber septum, thermometer, and nitrogen inlet is assembled.
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Reagent Preparation: Propyltriphenylphosphonium bromide (10.0 mmol) is added to the

flask, followed by anhydrous tetrahydrofuran (THF) (50 mL). The suspension is cooled to

0°C.

Ylide Formation: n-Butyllithium (10.0 mmol) is added dropwise, maintaining the temperature

below 5°C. The solution turns a deep orange/reddish color, indicating ylide formation.

Reaction with Aldehyde: Benzaldehyde (10.0 mmol) is added dropwise at 0°C. The reaction

mixture is stirred and allowed to warm to room temperature overnight.

Workup: The reaction is quenched with saturated aqueous ammonium chloride. The mixture

is transferred to a separatory funnel, and diethyl ether and water are added. The organic

layer is collected, and the aqueous layer is extracted with diethyl ether.

Purification: The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and concentrated. The crude product is purified by flash column

chromatography on silica gel to yield (E)-1-Phenyl-1-butene.[16]

B. Spectroscopic Characterization

Infrared (IR) Spectroscopy:

The IR spectrum of 1-butene shows characteristic absorption bands for the C=C

stretching vibration at approximately 1640-1645 cm⁻¹.

Prominent C-H stretching vibrations associated with the RCH=CH₂ group are observed

around 3010-3095 cm⁻¹ and 905-995 cm⁻¹.

C-H stretching vibrations for the methyl group appear at about 2860-2975 cm⁻¹.

The region from approximately 400 to 1500 cm⁻¹ is considered the fingerprint region,

which is unique for 1-butene.[17]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

The ¹H NMR spectrum of 1-butene in a solvent like CDCl₃ shows distinct signals for the

different types of protons.
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The terminal =CH₂ protons, the internal =CH- proton, the adjacent -CH₂- group, and the

terminal -CH₃ group all have characteristic chemical shifts.

For 1-butene adsorbed in NaX zeolites, the chemical shifts can be influenced by the

environment.[18][19]

Applications
1-Butene is a significant chemical intermediate with several key applications:

Polymer Production: It is used as a comonomer in the production of high-density

polyethylene (HDPE) and linear low-density polyethylene (LLDPE).[1][8] It is also the

monomer for polybutylene, which is used in piping.[1]

Precursor for other Chemicals: 1-Butene serves as a precursor for the synthesis of butylene

oxide, butanone (methyl ethyl ketone - MEK), and maleic anhydride.[1][4][8]

Synthetic Rubber: It is used as a monomer in the production of polybutadiene rubber (PBR),

a component in tire manufacturing.[8]

Safety
1-Butene is an extremely flammable gas that forms explosive mixtures with air.[6] At high

concentrations, it can act as an asphyxiant or a slight anesthetic.[7] It is incompatible with

strong oxidizing agents, halogens, and other reactive materials.[6] Proper handling in well-

ventilated areas, such as a fume hood, is essential.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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